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Compound of Interest

Compound Name: 1,5-dimethyl-3-nitro-1H-pyrazole

CAS No.: 59376-16-8

Cat. No.: B1609545

Get Quote

Executive Summary
1,5-dimethyl-3-nitro-1H-pyrazole (referred to herein as 3-Nitro-DMP) is a structural isomer

utilized primarily as a scaffold for higher-order nitration. While 3-Nitro-DMP possesses

moderate energy density, its primary value lies in its conversion to 1,5-dimethyl-3,4-

dinitropyrazole (DMDNP), a melt-cast explosive (

) that rivals TNT in performance but exhibits significantly lower shock sensitivity.

This guide addresses the primary synthetic challenge: Regioselectivity. Direct nitration of 1,5-

dimethylpyrazole yields the kinetically favored 4-nitro isomer. Therefore, this protocol utilizes a

regioselective methylation strategy starting from 3-nitro-5-methylpyrazole, requiring rigorous

isomer separation and NOE (Nuclear Overhauser Effect) NMR validation.
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Property Specification

IUPAC Name 1,5-dimethyl-3-nitro-1H-pyrazole

Molecular Formula

Molecular Weight 141.13 g/mol

Role Intermediate for DMDNP (Melt-Cast Explosive)

Key Hazard
Precursor to high explosives; suspect

carcinogen; shock sensitive (moderate).

Isomeric Impurity
1,3-dimethyl-5-nitro-1H-pyrazole (Must be <

1.0%)

Synthesis Strategy: The Regioselectivity Challenge
The synthesis relies on the methylation of 5-methyl-3-nitropyrazole. Because the pyrazole ring

tautomerizes, methylation produces two regioisomers. The 1,5-dimethyl isomer is sterically less

favored than the 1,3-dimethyl isomer, making reaction conditions and purification critical.

Workflow Diagram

Validation Loop

Starting Material:
3-amino-5-methylpyrazole

Step 1: Oxidation/Sandmeyer
(Formation of 3-nitro group)

 NaNO2, HCl Intermediate:
5-methyl-3-nitro-1H-pyrazole

Step 2: Methylation
(MeI / K2CO3 / DMF)

 Tautomeric Equilibrium Crude Mixture:
Isomer A + Isomer B

Step 3: Column Chromatography
(Silica Gel)

Target:
1,5-dimethyl-3-nitro-1H-pyrazole Less Polar (Usually) 

Byproduct:
1,3-dimethyl-5-nitro-1H-pyrazole

 More Polar 

NOE NMR Analysis
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Figure 1: Synthetic pathway highlighting the critical branching point at Step 2 where

regioselectivity leads to isomeric mixtures.
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Phase 1: Preparation of 5-methyl-3-nitropyrazole
Note: This starting material is commercially available, but in-house synthesis via diazotization

of 3-amino-5-methylpyrazole ensures purity.

Diazotization: Dissolve 3-amino-5-methylpyrazole (100 mmol) in 15% HCl (aq). Cool to 0–

5°C.

Addition: Dropwise add

(1.2 eq) while maintaining temperature < 5°C. Stir for 1 hour.

Substitution: Pour the diazonium salt solution into a suspension of

and Cu powder (catalytic) in water. Mild heating (40°C) promotes nitrogen displacement.

Workup: Extract with Ethyl Acetate (

). Dry over

and concentrate.

Result: Yellow solid (5-methyl-3-nitropyrazole). Yield: ~60-70%.[1]

Phase 2: Methylation (The Critical Step)
Objective: Maximize the 1,5-dimethyl isomer yield.

Reagents:

Substrate: 5-methyl-3-nitropyrazole (10 g, 78 mmol)

Solvent: DMF (Dimethylformamide), anhydrous (50 mL)

Base:

(1.5 eq, finely ground)

Alkylating Agent: Methyl Iodide (MeI) (1.2 eq) Warning: Neurotoxin

Procedure:
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Setup: In a 250 mL round-bottom flask under Argon, dissolve the substrate in DMF.

Deprotonation: Add

.[2][3] Stir at Room Temperature (RT) for 30 mins. The solution will darken as the pyrazolate
anion forms.

Alkylation: Cool to 0°C. Add MeI dropwise via syringe.

Reaction: Allow to warm to RT and stir for 12 hours. Monitor via TLC (Hexane:Ethyl Acetate

3:1).

Observation: Two spots will appear.[2][3][4] The 1,5-isomer and 1,3-isomer have distinct

Rf values.

Quench: Pour into ice water (200 mL). Extract with DCM (Dichloromethane).

Concentration: Evaporate solvent to yield the crude isomeric mixture.

Phase 3: Purification (Isomer Separation)
The 1,5-dimethyl isomer is generally less polar than the 1,3-dimethyl isomer due to steric

shielding of the nitro group by the adjacent methyl.

Column: Silica Gel 60 (230-400 mesh).

Eluent: Gradient elution starting with 100% Hexane

20% EtOAc/Hexane.

Fraction Collection:

Fraction A (Target): 1,5-dimethyl-3-nitro-1H-pyrazole (Elutes first).

Fraction B (Byproduct): 1,3-dimethyl-5-nitro-1H-pyrazole (Elutes second).

Recrystallization: Recrystallize Fraction A from Ethanol/Water to achieve >99% purity.

Analytical Validation (Self-Validating System)
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Distinguishing the 1,5-isomer from the 1,3-isomer is impossible with Mass Spectrometry alone.

1D NOE (Nuclear Overhauser Effect) NMR is the mandatory validation step.

NMR Logic Diagram

Purified Isomer Sample
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NOE Observed at C5-Methyl?

YES (Enhancement)
Indicates spatial proximity
(N-Me is close to C-Me)

 Signal Increase 

NO (No Enhancement)
Indicates distance

(N-Me is close to C-H)

 No Change 

CONFIRMED:
1,5-dimethyl-3-nitro-1H-pyrazole

REJECTED:
1,3-dimethyl-5-nitro-1H-pyrazole

Click to download full resolution via product page

Figure 2: Decision tree for structural confirmation using NOE Spectroscopy.

Data Summary Table
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Parameter Target: 1,5-dimethyl-3-nitro
Byproduct: 1,3-dimethyl-5-
nitro

N-Methyl Shift (

)
~4.0 ppm

~4.2 ppm (Deshielded by

adjacent

)

C-Methyl Shift (

)
~2.3 ppm ~2.3 ppm

Ring Proton (

)
C4-H (Singlet) C4-H (Singlet)

NOE Interaction
Strong N-Me

C-Me

Strong N-Me

C4-H

Melting Point 110–112°C 80–82°C

Downstream Application: Synthesis of DMDNP
To convert the precursor into the active energetic material 1,5-dimethyl-3,4-dinitropyrazole

(DMDNP):

Nitration: Dissolve 1,5-dimethyl-3-nitro-1H-pyrazole in 98%

.

Addition: Add 98%

slowly at 0°C.

Heating: Heat to 90°C for 3 hours. (The C4 position is deactivated by the C3-nitro, requiring

harsher conditions).

Yield: The presence of the electron-donating N-methyl and C-methyl groups activates the

ring sufficiently to allow dinitration, unlike unsubstituted pyrazole.
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Safety & Handling Protocols
Energetic Material Precursor Hazards[5]

Explosive Potential: While 3-nitro-DMP is not a primary explosive, it is an energetic

precursor. It possesses a decomposition exotherm.[5] Avoid heating >150°C in closed

vessels.

Compatibility: Incompatible with strong reducing agents and strong bases (which can cause

ring cleavage).

Toxicity: Nitro-pyrazoles are potential mutagens. Use double-gloving (Nitrile) and work in a

fume hood.

Waste Disposal
Quenching: All nitration mixtures must be quenched in ice water before neutralization.

Segregation: Do not mix nitration waste with organic solvents (acetone/ethanol) in the waste

stream, as this can form shock-sensitive mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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